Cas no 2703779-19-3 (6-azabicyclo3.1.1heptane-1-carboxylic acid, trifluoroacetic acid)

• Product Name: 6-azabicyclo3.1.1heptane-1-carboxylic acid, trifluoroacetic acid
• CAS No: 2703779-19-3
• MF: C₉H₁₂F₃NO₄
• MW: 255.191093444824
• MDL: MFCD34550872
• CID: 5616015
• PubChem ID: 165945284
• Update Time: 2025-05-20

6-azabicyclo3.1.1heptane-1-carboxylic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-33037398
• 2703779-19-3
• 6-azabicyclo[3.1.1]heptane-1-carboxylic acid; trifluoroacetic acid
• 2,2,2-Trifluoroacetic acid compound with 6-azabicyclo[3.1.1]heptane-1-carboxylic acid (1:1)
• 6-azabicyclo3.1.1heptane-1-carboxylic acid, trifluoroacetic acid

• MDL： MFCD34550872
• Inchi： 1S/C7H11NO2.C2HF3O2/c9-6(10)7-3-1-2-5(4-7)8-7;3-2(4,5)1(6)7/h5,8H,1-4H2,(H,9,10);(H,6,7)
• InChI Key： GOCIKUGICXVQHE-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC(C12CCCC(C1)N2)=O

Computed Properties

• Exact Mass: 255.07184235g/mol
• Monoisotopic Mass: 255.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų

Additional information on 6-azabicyclo3.1.1heptane-1-carboxylic acid, trifluoroacetic acid

Introduction to 6-azabicyclo3.1.1heptane-1-carboxylic acid, trifluoroacetic acid (CAS No. 2703779-19-3)

6-azabicyclo3.1.1heptane-1-carboxylic acid, trifluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2703779-19-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amines, characterized by its unique structural framework that combines a seven-membered azabicyclo structure with a carboxylic acid functional group, further modified by the presence of a trifluoroacetic acid moiety. The intricate architecture of this molecule not only makes it a subject of academic interest but also opens up diverse possibilities for its application in drug discovery and development.

The structural motif of 6-azabicyclo3.1.1heptane-1-carboxylic acid, trifluoroacetic acid is particularly noteworthy due to its rigid bicyclic core, which is often employed in the design of bioactive molecules to enhance binding affinity and selectivity. The presence of the azabicyclo ring system introduces nitrogen into the structure, which can participate in hydrogen bonding interactions or act as a ligand for metal ions, thereby influencing the compound's pharmacological properties. Additionally, the carboxylic acid group at the 1-position provides a site for further functionalization, allowing for the synthesis of derivatives with tailored physicochemical properties.

The trifluoroacetic acid moiety appended to the carboxylic acid group introduces fluorine atoms into the molecule, a common strategy in medicinal chemistry to improve metabolic stability, lipophilicity, and binding interactions with biological targets. Fluorinated compounds are widely recognized for their enhanced pharmacological activity and have been successfully incorporated into numerous FDA-approved drugs. The electron-withdrawing nature of fluorine can modulate the electronic properties of the molecule, affecting its reactivity and interaction with enzymes or receptors.

In recent years, there has been growing interest in bicyclic amine derivatives as pharmacophores due to their ability to mimic natural product scaffolds and exhibit potent biological activity. Research has demonstrated that such compounds can interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have shown that 6-azabicyclo3.1.1heptane-1-carboxylic acid derivatives exhibit inhibitory activity against certain kinases and proteases, making them promising candidates for further development as therapeutic agents.

The synthesis of 6-azabicyclo3.1.1heptane-1-carboxylic acid, trifluoroacetic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cycloaddition reactions between aziridines and alkynes, followed by functional group modifications such as carboxylation and fluorination. Advanced techniques such as transition-metal-catalyzed reactions have been employed to streamline these processes and improve efficiency.

From a pharmacological perspective, the compound's unique structural features make it an attractive scaffold for drug discovery. The combination of the azabicyclo core, carboxylic acid functionality, and trifluoroacetic acid group creates a versatile platform that can be modified to target specific disease mechanisms. Current research is exploring its potential in inhibiting inflammatory pathways, cancer cell proliferation, and neurodegenerative diseases. Preclinical studies have begun to elucidate its mechanism of action and assess its safety profile in vitro and in vivo.

The computational modeling of 6-azabicyclo3.1.1heptane-1-carboxylic acid, trifluoroacetic acid has provided valuable insights into its interactions with biological targets. Molecular docking studies have identified key binding pockets on proteins where this compound can dock with high affinity. These findings have guided the design of more potent derivatives by highlighting critical residues involved in binding interactions. Additionally, quantum mechanical calculations have been used to understand the electronic structure of the molecule and predict its reactivity under different conditions.

The analytical characterization of this compound is crucial for ensuring its purity and consistency during synthesis and application. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and identify any impurities or degradation products. High-performance liquid chromatography (HPLC) is commonly used for purification and quantification purposes.

In conclusion,6-azabicyclo3.1.1heptane-1-carboxylic acid, trifluoroacetic acid represents a significant advancement in pharmaceutical chemistry due to its complex structural features and potential therapeutic applications. Its synthesis presents challenges that require innovative approaches but offers opportunities for developing novel drug candidates targeting various diseases. As research continues to uncover new biological activities associated with this compound,6-azabicyclo3.1.1heptane-1-carboxylic acid derivatives are likely to play an increasingly important role in future drug development efforts.